4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 4-[(E)-[[3-(2-methylpropylamino)-3-oxopropanoyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C15H19N3O4/c1-10(2)8-16-13(19)7-14(20)18-17-9-11-3-5-12(6-4-11)15(21)22/h3-6,9-10H,7-8H2,1-2H3,(H,16,19)(H,18,20)(H,21,22)/b17-9+
• InChI Key: JMXOJNYWIKJNIA-RQZCQDPDSA-N
• Canonical SMILES: CC(C)CNC(=O)CC(=O)NN=CC1=CC=C(C=C1)C(=O)O
• Isomeric SMILES: CC(C)CNC(=O)CC(=O)N/N=C/C1=CC=C(C=C1)C(=O)O
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol

Description

4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid, also known as PH-II-7, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a hydrazide derivative of benzoic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid involves the inhibition of the enzyme ornithine decarboxylase (ODC), which is involved in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overproduction is a hallmark of cancer cells. By inhibiting ODC, 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid reduces the levels of polyamines, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes, which can protect cells from oxidative stress. 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid has also been found to regulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis, which are essential for cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid is its selectivity towards cancer cells. It has been found to have minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, the limitations of 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid include its poor solubility in water, which can limit its use in in vivo experiments. Moreover, further studies are needed to determine the optimal dosage and administration method for 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid.

Future Directions

There are several future directions for the research on 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid. One of the areas of interest is the development of novel analogs of 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid with improved solubility and selectivity towards cancer cells. Another direction is the investigation of the synergistic effects of 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid with other anticancer agents, which can enhance its efficacy. Moreover, further studies are needed to determine the potential applications of 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid in other diseases, such as inflammation and neurodegenerative disorders.
Conclusion:
In conclusion, 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid is a promising compound with potential applications in scientific research, particularly in the field of cancer treatment. Its mechanism of action involves the inhibition of ODC, leading to the inhibition of cancer cell growth. 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid has various biochemical and physiological effects, and its selectivity towards cancer cells makes it a promising candidate for cancer therapy. However, further studies are needed to determine its optimal dosage, administration method, and potential applications in other diseases.

Scientific Research Applications

4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid has shown potential applications in scientific research, particularly in the field of cancer treatment. It has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. 4-{2-[3-(isobutylamino)-3-oxopropanoyl]carbonohydrazonoyl}benzoic acid has also been found to induce apoptosis, or programmed cell death, in cancer cells, which makes it a promising candidate for cancer therapy.